Cas no 2171886-45-4 (2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid)

• Product Name: 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
• CAS No: 2171886-45-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5993171
• PubChem ID: 165573020
• Update Time: 2025-06-11

2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
• 2171886-45-4
• 2-{[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid
• EN300-1578424

• Inchi： 1S/C28H34N2O5/c1-2-8-19(27(32)33)16-29-26(31)15-25(18-9-7-10-18)30-28(34)35-17-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h3-6,11-14,18-19,24-25H,2,7-10,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： XQWJZMUMDQVPHE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(C(=O)O)CCC)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid

Introduction to 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic Acid (CAS No. 2171886-45-4)

2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid, identified by its CAS number 2171886-45-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a pentanoic acid moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The nomenclature of this compound provides valuable insights into its chemical structure. The term "2-" indicates the position of the amide group on the pentanoic acid chain, while "3-cyclobutyl" specifies the presence of a cyclobutyl substituent at the third carbon atom. The phrase "({(9H-fluoren-9-yl)methoxycarbonyl}amino)" highlights the presence of an Fmoc-protected amino group, which is a common protective group used in peptide synthesis. Finally, "propanamidomethyl" describes the amide linkage that connects the amino group to the pentanoic acid backbone. This detailed structural information is crucial for understanding the compound's reactivity, solubility, and potential biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid make it a promising candidate for further investigation in this regard. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is often used in peptide coupling reactions, suggesting that this compound could be utilized in the synthesis of peptidomimetics or as an intermediate in the production of more complex molecules. Additionally, the cyclobutyl group can influence the conformational flexibility of the molecule, which may be advantageous for binding to specific biological targets.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The combination of a cyclobutyl moiety and an Fmoc-protected amino group suggests that it could interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that can selectively target diseased cells while minimizing side effects on healthy cells. Furthermore, the presence of a pentanoic acid backbone provides a stable scaffold for further functionalization, allowing researchers to tailor the molecule to meet specific therapeutic needs.

Recent studies have shown that compounds with similar structural features to 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid exhibit promising biological activities. For instance, some derivatives of this class have been found to inhibit enzymes involved in cancer progression or to modulate signaling pathways associated with inflammation. These findings underscore the importance of further exploring the potential of this compound as a lead molecule for drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity.

The synthesis of 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Key steps in its synthesis include the protection and deprotection of functional groups, such as the Fmoc group on the amino nitrogen, as well as the introduction of side chains like the cyclobutyl moiety. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In conclusion, 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS No. 2171886-45-4) is a structurally complex and versatile compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule for drug discovery. By continuing to investigate its biological activity and optimizing its synthesis, researchers can unlock new therapeutic possibilities and contribute to advancements in medicine.